1-(indolin-1-yl)-2-((1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)ethanone

• IUPAC Name: 2-[3-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfonylindol-1-yl]-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C24H25N3O4S/c28-23(25-12-5-6-13-25)16-26-15-22(19-8-2-4-10-21(19)26)32(30,31)17-24(29)27-14-11-18-7-1-3-9-20(18)27/h1-4,7-10,15H,5-6,11-14,16-17H2
• InChI Key: GHSOYFYVVHNMNM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC(=O)N4CCC5=CC=CC=C54
• Molecular Formula: C24H25N3O4S
• Molecular Weight: 451.5 g/mol

Description

1-(indolin-1-yl)-2-((1-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-indol-3-yl)sulfonyl)ethanone is a useful research compound. Its molecular formula is C24H25N3O4S and its molecular weight is 451.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

Research on indolylarylsulfones, which share a structural resemblance with the compound , highlights their importance as potent human immunodeficiency virus type 1 non-nucleoside reverse transcriptase inhibitors. Structural Activity Relationship (SAR) studies aim to enhance their profiles for treating AIDS and related infections (Famiglini & Silvestri, 2018). Another study focuses on enaminoketones and enaminothiones, noting their role as intermediates in synthesizing heterocycles and natural products. This research underscores their versatility in synthetic chemistry and potential applications in creating biologically active compounds (Negri, Kascheres, & Kascheres, 2004).

Biological and Therapeutic Applications

A review on functional chemical groups suggests that heterocycles, which include indoles, play a crucial role in developing central nervous system (CNS) acting drugs. These compounds, due to their structural diversity and functional versatility, are central to synthesizing novel therapeutic agents (Saganuwan, 2017). Indolyl aryl sulfones have also been explored for their binding mode analysis and three-dimensional quantitative structure–activity relationship (3D QSAR) models, aiding the design of new potent and selective inhibitors against HIV-1 mutant strains (Ragno, Coluccia, La Regina, & Silvestri, 2007).

Environmental and Ecological Studies

The environmental impact of perfluoroalkyl acids and their derivatives has been scrutinized, given their persistence and potential toxicity. This research highlights the need for understanding hazards inherent in these compounds and evaluating their developmental toxicity (Lau, Butenhoff, & Rogers, 2004). Another study focuses on the electrochemical behavior of pyrite in the froth flotation process, providing insights into the interaction of sulfide minerals with environmental and industrial processes (Moslemi & Gharabaghi, 2017).